Xestospongin C Xestospongin C Xestospongin C is a selective, reversible and membrane-permeable inhibitor of IP3 receptor.
Brand Name: Vulcanchem
CAS No.: 88903-69-9
Catalog No.: VC1094685
InChI: InChI=1S/C28H50N2O2/c1-3-7-15-25-17-21-30-20-10-14-24(28(30)31-25)12-6-2-4-8-16-26-18-22-29-19-9-13-23(11-5-1)27(29)32-26/h23-28H,1-22H2/t23-,24+,25-,26-,27+,28+/m0/s1
SMILES: N12CCC[C@@H](CCCCCC[C@@H]3O[C@H]([C@@H]4CCC5)N5CC3)[C@H]1O[C@@H](CCCCCC4)CC2
Molecular Formula: C28H50N2O2
Molecular Weight: 446.72

Xestospongin C

* For research use only. Not for human or veterinary use.

CAS No.: 88903-69-9

Inhibitors

Catalog No.: VC1094685

Molecular Formula: C28H50N2O2

Molecular Weight: 446.72

Purity: >98% (or refer to the Certificate of Analysis)

Xestospongin C - 88903-69-9

CAS No. 88903-69-9
Product Name Xestospongin C
IUPAC Name [1R-(1R,4aR,11R,12aS,13S,16aS,23R,24aS)]-eicosahydro-5H,17H-1,23:11,13-diethano-2H,14H-[1,11]dioxacycloeicosino[2,3-b:12,13-b1]dipyridine
Synonyms Xestospongin C; Xestospongin-C;
Molecular Formula C28H50N2O2
Molecular Weight 446.72
InChI InChI=1S/C28H50N2O2/c1-3-7-15-25-17-21-30-20-10-14-24(28(30)31-25)12-6-2-4-8-16-26-18-22-29-19-9-13-23(11-5-1)27(29)32-26/h23-28H,1-22H2/t23-,24+,25-,26-,27+,28+/m0/s1
InChIKey PQYOPBRFUUEHRC-MUJQFDPKSA-N
SMILES N12CCC[C@@H](CCCCCC[C@@H]3O[C@H]([C@@H]4CCC5)N5CC3)[C@H]1O[C@@H](CCCCCC4)CC2
Appearance Solid powder
Purity >98% (or refer to the Certificate of Analysis)
Solubility Soluble in DMSO
Description Xestospongin C is a selective, reversible and membrane-permeable inhibitor of IP3 receptor.
References 1: Wei H, Inan S. Dual effects of neuroprotection and neurotoxicity by general anesthetics: role of intracellular calcium homeostasis. Prog Neuropsychopharmacol Biol Psychiatry. 2013 Dec 2;47:156-61. doi: 10.1016/j.pnpbp.2013.05.009. Epub 2013 May 28. Review. PubMed PMID: 23721657; PubMed Central PMCID: PMC3791176.
2: Peng L, Li B, Du T, Wang F, Hertz L. Does conventional anti-bipolar and antidepressant drug therapy reduce NMDA-mediated neuronal excitation by downregulating astrocytic GluK2 function? Pharmacol Biochem Behav. 2012 Feb;100(4):712-25. doi: 10.1016/j.pbb.2011.03.021. Epub 2011 Apr 2. Review. PubMed PMID: 21463649.
3: Parry H, McDougall A, Whitaker M. Endoplasmic reticulum generates calcium signalling microdomains around the nucleus and spindle in syncytial Drosophila embryos. Biochem Soc Trans. 2006 Jun;34(Pt 3):385-8. Review. PubMed PMID: 16709168.
  

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18.0152 g/mol